Cas no 60969-97-3 (1-(2,3-dimethoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine di[(2E)-but-2-enedioate])

• Product name: 1-(2,3-dimethoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine di[(2E)-but-2-enedioate]
• CAS No: 60969-97-3
• MF: C₂₉H₃₄N₂O₁₀S
• MW: 602.65266752243
• CID: 1624159
• PubChem ID: 6446476

1-(2,3-dimethoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine di[(2E)-but-2-enedioate] Chemical and Physical Properties

Names and Identifiers

• (E)-but-2-enedioic acid,1-(2,3-dimethoxy-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)-4-methylpiperazine
• 1-(2,3-dimethoxy-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine di[(2E)-but-2-enedioate]
• Piperazine, 1-(10,11-dihydro-2,3-dimethoxydibenzo(b,f)thiepin-10-yl)-4-methyl-, (Z)-2-butenedioate, hydrate (2:4:1)
• 60969-97-3
• 2,3-Dimethoxy-10-(4-methylpiperazino)-10,11-dihydrodibenzo(b.f)thiepin dimaleate hemihydrate

• Inchi： InChI=1S/C21H26N2O2S.2C4H4O4/c1-22-8-10-23(11-9-22)17-12-15-13-18(24-2)19(25-3)14-21(15)26-20-7-5-4-6-16(17)20;2*5-3(6)1-2-4(7)8/h4-7,13-14,17H,8-12H2,1-3H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+
• InChI Key： UMOSEVJZPMOGEY-LVEZLNDCSA-N
• SMILES： CN1CCN(CC1)C2CC3=CC(=C(C=C3SC4=CC=CC=C24)OC)OC.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 602.19352
• Monoisotopic Mass: 602.19341646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199Ų

Experimental Properties

• PSA: 174.14